[(3,5-Dimethylphenyl)methyl](3-methylbutan-2-yl)amine

• Molecular Formula: C14H23N
• Molecular Weight: 205.34 g/mol
• IUPAC Name: N-[(3,5-dimethylphenyl)methyl]-3-methylbutan-2-amine
• InChI: InChI=1S/C14H23N/c1-10(2)13(5)15-9-14-7-11(3)6-12(4)8-14/h6-8,10,13,15H,9H2,1-5H3
• InChI Key: XQWGSFZKEBAHTQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)CNC(C)C(C)C)C

Description

(3,5-Dimethylphenyl)methylamine is a secondary amine featuring a benzylamine scaffold substituted with two methyl groups at the 3- and 5-positions of the phenyl ring and a branched 3-methylbutan-2-yl (isopentyl) group attached to the nitrogen atom. The compound’s structure combines aromatic and aliphatic moieties, conferring unique physicochemical properties. Potential applications include its use as a chiral ligand in asymmetric catalysis or as an intermediate in pharmaceutical synthesis, though specific biological data are unavailable in the evidence.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3,5-Dimethylphenyl)methylamine typically involves the alkylation of 3,5-dimethylbenzylamine with 3-methyl-2-butanone. The reaction is carried out in the presence of a suitable base, such as sodium hydride or potassium tert-butoxide, to deprotonate the amine and facilitate the nucleophilic attack on the carbonyl carbon of the ketone. The reaction is usually conducted under an inert atmosphere, such as nitrogen or argon, to prevent oxidation and other side reactions.

Industrial Production Methods

In an industrial setting, the production of (3,5-Dimethylphenyl)methylamine may involve continuous flow processes to enhance efficiency and yield. Catalysts such as palladium or nickel may be used to facilitate the reaction, and the process conditions are optimized to achieve high purity and yield of the desired product. The use of automated systems and real-time monitoring ensures consistent quality and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

(3,5-Dimethylphenyl)methylamine can undergo various chemical reactions, including:

Oxidation: The amine group can be oxidized to form the corresponding imine or nitrile.

Reduction: The compound can be reduced to form the corresponding amine or hydrocarbon.

Substitution: The phenyl ring can undergo electrophilic aromatic substitution reactions, such as nitration, halogenation, and sulfonation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Electrophilic aromatic substitution reactions typically require catalysts such as aluminum chloride (AlCl3) or iron(III) chloride (FeCl3).

Major Products Formed

Oxidation: Imine or nitrile derivatives.

Reduction: Primary or secondary amines, or hydrocarbons.

Substitution: Various substituted derivatives of the phenyl ring, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

(3,5-Dimethylphenyl)methylamine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activity and interactions with biological macromolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient in drug development.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of (3,5-Dimethylphenyl)methylamine involves its interaction with molecular targets such as enzymes, receptors, or other proteins. The compound may act as an agonist or antagonist, modulating the activity of these targets and influencing various biochemical pathways. The specific molecular targets and pathways involved depend on the context of its application and the nature of the biological system being studied.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Aromatic Ring

The electronic and steric effects of substituents on the phenyl ring significantly influence reactivity and intermolecular interactions. Key comparisons include:

Compound	Substituents	Molecular Formula	Molecular Weight	Key Properties	Reference
(3,5-Dimethylphenyl)methylamine	3,5-dimethyl	C₁₄H₂₃N	205.34	Enhanced lipophilicity (methyl groups); moderate steric bulk
(3,5-Dichlorophenyl)methylamine	3,5-dichloro	C₁₄H₂₀Cl₂N	285.23	Electron-withdrawing Cl groups increase polarity; potential halogen bonding
(2,5-Dimethoxyphenyl)methylamine	2,5-dimethoxy	C₁₄H₂₃NO₂	237.34	Methoxy groups enhance H-bonding capacity; reduced lipophilicity

Discussion :

• Dimethyl vs. Dichloro : The dimethyl derivative exhibits higher lipophilicity (logP ~3.5 estimated) due to hydrophobic methyl groups, whereas dichloro analogs may show improved solubility in polar solvents due to Cl’s electronegativity .
• Methoxy Groups : Methoxy-substituted derivatives (e.g., 2,5-dimethoxy) are more polar, facilitating interactions with biological targets via H-bonding .

Variations in the Amine Substituent

The branching and size of the alkyl group on the nitrogen atom affect steric hindrance and basicity:

Compound	Amine Group	Molecular Formula	Steric Effects	Basicity (pKₐ)	Reference
(3,5-Dimethylphenyl)methylamine	3-methylbutan-2-yl	C₁₄H₂₃N	Moderate steric bulk	~9.5 (estimated)
(3,5-Dimethylphenyl)methylamine	Propan-2-yl (isopropyl)	C₁₃H₂₁N	Increased steric hindrance	~9.0
(3,5-Dimethylphenyl)methylamine	Pentan-3-yl	C₁₅H₂₅N	Linear chain reduces steric effects	~10.2

Discussion :

• Basicity : Linear alkylamines (e.g., pentan-3-yl) exhibit higher basicity due to reduced steric inhibition of solvation, whereas branched groups (e.g., isopropyl) lower pKₐ .

Extended Aromatic Systems

Extended aromatic systems alter π-π stacking and van der Waals interactions:

Compound	Aromatic Group	Molecular Formula	Molecular Weight	Key Properties	Reference
(3,5-Dimethylphenyl)methylamine	3,5-dimethylphenyl	C₁₄H₂₃N	205.34	Moderate size; optimal for membrane permeability
N-((3,5-Dimethylphenyl)(phenanthren-9-yl)methyl)propan-2-amine	Phenanthren-9-yl	C₂₆H₂₈N	354.22	High lipophilicity (logP ~6.0); rigid structure limits conformational flexibility
N-((3,5-Dimethylphenyl)(naphthalen-1-yl)methyl)propan-2-amine	Naphthalen-1-yl	C₂₂H₂₅N	303.44	Enhanced π-π interactions; increased molecular weight

Discussion :

• Phenanthrenyl/Naphthyl Derivatives : These bulkier analogs exhibit higher logP values, making them suitable for hydrophobic binding pockets in enzymes or receptors. However, their size may reduce oral bioavailability .

Stereochemical Considerations

Chiral centers in analogous compounds demonstrate enantiomer-specific properties:

Compound	Optical Rotation ([α]²⁵₅₈₉)	Enantiomeric Excess (ee)	Implications	Reference
(+)-N-((3,5-Dimethylphenyl)(phenanthren-9-yl)methyl)propan-2-amine	+21.2 (c 1.00, CHCl₃)	99.6%	Potential for asymmetric catalysis
(−)-N-((3,5-Dimethylphenyl)(naphthalen-1-yl)methyl)propan-2-amine	−130 (c 3.00, CHCl₃)	97.6%	Chiral recognition in biological systems

Discussion :

• The target compound may exhibit chirality depending on the synthetic route. Enantiomers could display divergent biological activities or catalytic efficiencies, as seen in phenanthrenyl and naphthyl analogs .

Biological Activity

(3,5-Dimethylphenyl)methylamine is a compound of interest in pharmaceutical research due to its potential biological activities. This article explores its biological activity, including antimicrobial properties, cytotoxicity, and molecular interactions, supported by various research findings.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of similar compounds with structural similarities to (3,5-Dimethylphenyl)methylamine. For instance, a related thiazolopyridine derivative exhibited significant inhibitory effects against various pathogens, including Pseudomonas aeruginosa and Escherichia coli, with a minimum inhibitory concentration (MIC) of 0.21 µM .

Table 1: Antimicrobial Activity Summary

Compound	Target Organism	MIC (µM)
3g	Pseudomonas aeruginosa	0.21
3g	Escherichia coli	0.21
3g	Candida albicans	0.83

Cytotoxicity Studies

Cytotoxicity assessments are crucial for understanding the safety profile of any bioactive compound. In vitro studies using human epidermal keratinocytes (HaCat) and murine fibroblasts (BALB/c 3T3) revealed that the compound's derivatives exhibited varying levels of toxicity. The HaCat cell line was found to be more sensitive, with notable cytotoxic effects observed at higher concentrations after 72 hours .

Table 2: Cytotoxicity Results

Compound	Cell Line	IC50 (µM)
3g	HaCat	>20
3g	BALB/c 3T3	>20

Molecular Interactions

Computational studies have provided insights into the binding interactions of (3,5-Dimethylphenyl)methylamine derivatives with target proteins. For example, molecular docking studies indicated that the active compound forms strong hydrogen bonds with key residues in DNA gyrase, which is critical for its antibacterial activity. The binding energies were comparable to those of established antibiotics like ciprofloxacin, suggesting a promising therapeutic potential .

Figure 1: Binding Interactions in DNA Gyrase

Binding Interactions

Case Studies and Research Findings

A comprehensive investigation into the biological activities of related compounds has been documented in several studies:

• Antifungal Activity : Similar compounds demonstrated antifungal efficacy against Candida species, indicating a broader spectrum of antimicrobial activity.
• Tyrosinase Inhibition : Some analogs showed potent inhibition of tyrosinase, which is relevant for skin pigmentation disorders .
• Cell Viability : Studies on cellular viability indicated that certain derivatives did not exhibit cytotoxicity at lower concentrations but showed significant effects at higher doses .